Cas no 2138208-81-6 (tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate)

• Product Name: tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate
• CAS No: 2138208-81-6
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6101990
• PubChem ID: 165475135
• Update Time: 2025-10-29

tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate
• EN300-1124617
• 2138208-81-6
• tert-butyl 3-methyl-1,7-diazaspiro[4.5]decane-7-carboxylate

• Inchi： 1S/C14H26N2O2/c1-11-8-14(15-9-11)6-5-7-16(10-14)12(17)18-13(2,3)4/h11,15H,5-10H2,1-4H3
• InChI Key： JQELRHYROMSGGG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CC(C)CN2)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate

tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate, with the CAS number 2138208-81-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 1 and 7. The structure of this compound is intriguing due to its spirocyclic framework and the presence of a tert-butyl group, which contributes to its unique chemical properties.

Recent studies have highlighted the potential of tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate in various applications, particularly in the development of advanced materials and pharmaceuticals. Its spirocyclic structure provides a rigid framework that can be exploited for designing molecules with specific mechanical or electronic properties. For instance, researchers have explored its use as a building block for constructing macrocyclic compounds with tailored functionalities.

The synthesis of tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. The introduction of the tert-butyl group is achieved through esterification reactions, which are well-established in organic chemistry. The formation of the spirocyclic structure requires precise control over reaction conditions to ensure proper cyclization and stereochemical outcomes.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it an attractive candidate for encapsulating drugs and controlling their release profiles. Additionally, its compatibility with biodegradable polymers has been explored for use in implantable devices and controlled-release formulations.

The latest research on tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate has also delved into its electronic properties, particularly in the context of organic electronics. Studies have demonstrated that this compound can serve as a π-conjugated system with potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to undergo redox reactions under specific conditions further enhances its utility in these areas.

Furthermore, the compound's role in catalysis has been investigated, with reports suggesting its potential as a ligand in transition-metal-catalyzed reactions. Its bulky tert-butyl group provides steric protection to reactive sites while maintaining sufficient flexibility for coordination with metal centers.

In conclusion, tert-butyl 3-methyl-1,7-diazaspiro4.5decane-7-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapies. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.